(4-(3-((tert-Butoxycarbonyl)amino)oxetan-3-yl)phenyl)boronic acid

• Molecular Formula: C14H20BNO5
• Molecular Weight: 293.13 g/mol
• IUPAC Name: [4-[3-[(2-methylpropan-2-yl)oxycarbonylamino]oxetan-3-yl]phenyl]boronic acid
• InChI: InChI=1S/C14H20BNO5/c1-13(2,3)21-12(17)16-14(8-20-9-14)10-4-6-11(7-5-10)15(18)19/h4-7,18-19H,8-9H2,1-3H3,(H,16,17)
• InChI Key: CQBLCFZBFSFCKB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C2(COC2)NC(=O)OC(C)(C)C)(O)O

Description

(4-(3-((tert-Butoxycarbonyl)amino)oxetan-3-yl)phenyl)boronic acid: is a complex organic compound that features a boronic acid group attached to a phenyl ring, which is further connected to an oxetane ring with a tert-butoxycarbonyl (Boc) protected amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multiple steps, starting with the preparation of the oxetane ring and subsequent functionalization. The Boc-protected amine group can be introduced using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

In an industrial setting, the synthesis of this compound would likely involve large-scale reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can help streamline the production process and reduce the risk of human error.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

• Oxidation: : The boronic acid group can be oxidized to form boronic esters or borates.

• Reduction: : The Boc-protected amine group can be deprotected under acidic conditions to yield the free amine.

• Substitution: : The phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include hydrogen peroxide (H2O2) and sodium periodate (NaIO4).

• Reduction: : Strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) are used to remove the Boc group.

• Substitution: : Electrophilic reagents such as nitric acid (HNO3) or bromine (Br2) are used for substitution reactions.

Major Products Formed

• Oxidation: : Boronic esters or borates.

• Reduction: : Free amine.

• Substitution: : Nitrophenyl or halophenyl derivatives.

Scientific Research Applications

This compound has several applications in scientific research, including:

• Chemistry: : Used as a building block in the synthesis of complex organic molecules.

• Biology: : Employed in the study of enzyme inhibitors and receptor binding assays.

• Medicine: : Potential use in drug discovery and development, particularly in the design of boronic acid-based drugs.

• Industry: : Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its specific application. For example, in drug discovery, the boronic acid group can form reversible covalent bonds with biological targets, such as enzymes or receptors, leading to inhibition or modulation of their activity. The Boc-protected amine group can be selectively deprotected to reveal the free amine, which can then interact with other molecular targets.

Comparison with Similar Compounds

This compound is unique due to its combination of the boronic acid group, phenyl ring, oxetane ring, and Boc-protected amine group. Similar compounds include:

• Phenylboronic acid: : Lacks the oxetane and Boc-protected amine groups.

• Boronic esters: : May have similar boronic acid functionality but lack the phenyl and oxetane rings.

• Oxetane derivatives: : May have similar oxetane rings but lack the boronic acid and Boc-protected amine groups.

These similar compounds highlight the uniqueness of (4-(3-((tert-Butoxycarbonyl)amino)oxetan-3-yl)phenyl)boronic acid